Cas no 1071609-85-2 (3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid)

3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid structure
1071609-85-2 structure
Product Name:3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid
CAS No:1071609-85-2
MF:C6H6BrN3O2
MW:232.034739971161
CID:2113420
Update Time:2023-11-19

3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid
    • CID 129322321
    • 2-Pyrazinecarboxylic acid, 3-amino-5-bromo-6-methyl-
    • Inchi: 1S/C6H6BrN3O2/c1-2-4(7)10-5(8)3(9-2)6(11)12/h1H3,(H2,8,10)(H,11,12)
    • InChI Key: GIXQKAAXPAKETI-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NC(C(=O)O)=C(N)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Topological Polar Surface Area: 89.1

Experimental Properties

  • Density: 1.884±0.06 g/cm3(Predicted)
  • Melting Point: 225-228 °C
  • Boiling Point: 393.2±42.0 °C(Predicted)
  • pka: 3.49±0.10(Predicted)
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